Cas no 73286-70-1 (tert-butyl 2,5-dihydropyrrole-1-carboxylate)

Tert-butyl 2,5-dihydropyrrole-1-carboxylate is a versatile organic compound, offering high purity and stability. Its unique structural features make it ideal for use in pharmaceuticals and organic synthesis, facilitating efficient reactions and yielding high yields. The compound's resistance to oxidation and thermal degradation enhances its shelf life, ensuring reliable performance in various chemical processes.
tert-butyl 2,5-dihydropyrrole-1-carboxylate structure
73286-70-1 structure
Product Name:tert-butyl 2,5-dihydropyrrole-1-carboxylate
CAS No:73286-70-1
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD01863512
CID:59450
PubChem ID:24871381
Update Time:2025-10-15

tert-butyl 2,5-dihydropyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,5-dihydro-1H-pyrrole-1-carboxylate
    • N-Boc-2,5-dihydro-1H-pyrrole
    • N-(tert-Butoxycarbonyl)-3-pyrroline
    • N-BOC-3-PYRROLINE
    • N-Boc-Pyrroline
    • tert-Butyl 2,5-Dihydropyrrole-1-carboxylate
    • tert-butyl-2, 5-dihydro-1H-pyrrole-1-carboxylate
    • tert-butyl2H-pyrrole-1(5H)-carboxylate
    • tert-Butyl-3-pyrroline-1-carboxylate
    • 1-BOC-2,5-dihydro-1H-pyrrole
    • 1-Boc-3-pyrroline
    • 1-tert-Butoxycarbonylpyrroline
    • 2,5-Dihydro-1H-pyrrole, N-BOC protected
    • 2,5-Dihydro-1H-pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
    • 2,5-dihydro-pyrrole-1-carboxylic acid tert-butyl ester
    • 3-Pyrroline,N-BOC protected
    • Boc-3-pyrroline
    • N-BOC-2,5-DIHYDROPYRROLE
    • N-T-BOC-2,5-DIHYDROPYRROLE
    • 2,5-Dihydropyrrole-1-carboxylic acid tert-butyl ester
    • 2,5-Dihydro-1H-pyrrole-1-carboxylic acid 1,1-d
    • tert-Butyl 2H-pyrrole-1(5H)-carboxylate
    • 1H-PYRROLE-1-CARBOXYLIC ACID, 2,5-DIHYDRO-, 1,1-DIMETHYLETHYL ESTER
    • tert-butyl-2,5-dihydro-1H-pyrrole-1-carboxylate
    • 2,5-Dihydropyrrole-1-carboxylic acid tert-butyl e
    • 1-tert-Butoxycarbonyl-2,5-dihydropyrrole
    • TERT-BUTYL2,5-DIHYDRO-1H-PYRROLE-1-CARBOXYLATE
    • tert-butyl 2,5-dihydro-1H-pyrrole-l-carboxylate
    • 1-BOC-2,5-DIHYDROPYRROLE
    • 1-t-butoxycarbonyl-3-pyrroline
    • N-(t-butoxycarbonyl)-3-pyrroline
    • MFCD01863512
    • SCHEMBL222920
    • 1-tert-butoxycarbonyl-3-pyrroline
    • PB34003
    • CS-D0811
    • Z600434690
    • FT-0649578
    • tert-Butyl 3-pyrroline-1-carboxylate
    • AKOS025243463
    • BCP24358
    • EN300-50372
    • DTXSID60408785
    • 2-Methyl-2-propanyl 2,5-dihydro-1H-pyrrole-1-carboxylate
    • N-Boc-2,5-dihydro-1H-pyrrole, 96%
    • AKOS005145537
    • 1,1-dimethylethyl 2,5-dihydro-1H-pyrrole-1-carboxylate
    • 73286-70-1
    • F0001-1854
    • A927921
    • A9467
    • tert-butyl 2H-pyrrole-1(5H)-carboxylate;N-Boc-2,5-dihydropyrrole
    • CHEBI:194984
    • N-t-butoxycarbonyl-3-pyrroline
    • PS-3886
    • W-203671
    • YEBDZDMYLQHGGZ-UHFFFAOYSA-N
    • B3735
    • 2,5-dihydro-pyrrole-1 -carboxylic acid tert-butyl ester
    • BP-13132
    • AM20100702
    • N-Boc-pyrroline,98%
    • DB-031069
    • tert-butyl 2,5-dihydropyrrole-1-carboxylate
    • MDL: MFCD01863512
    • Inchi: 1S/C9H15NO2/c1-9(2,3)12-8(11)10-6-4-5-7-10/h4-5H,6-7H2,1-3H3
    • InChI Key: YEBDZDMYLQHGGZ-UHFFFAOYSA-N
    • SMILES: O(C(N1CC=CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 169.11000
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 0.981 g/mL at 25 °C(lit.)
  • Melting Point: 40.0 to 44.0 deg-C
  • Boiling Point: 75°C/1.5mmHg(lit.)
  • Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
  • Refractive Index: n20/D 1.458(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 29.54000
  • LogP: 1.73120
  • Solubility: Not determined

tert-butyl 2,5-dihydropyrrole-1-carboxylate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,2-8°C
  • HazardClass:Comb liq
  • PackingGroup:III
  • Risk Phrases:R36/37/38

tert-butyl 2,5-dihydropyrrole-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl 2,5-dihydropyrrole-1-carboxylate Production Method

tert-butyl 2,5-dihydropyrrole-1-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:73286-70-1)N-Boc-pyrroline
Order Number:sfd5798
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:73286-70-1)N-Boc-3-吡咯啉
Order Number:LE1722197
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:73286-70-1)tert-butyl 2,5-dihydropyrrole-1-carboxylate
Order Number:A927921
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:53
Price ($):179.0/305.0
Email:sales@amadischem.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:73286-70-1)N-Boc-pyrroline
sfd5798
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:73286-70-1)N-Boc-3-吡咯啉
LE1722197
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email